Cas no 885468-36-0 (2-(3-Bromophenyl)pyrimidine)

2-(3-Bromophenyl)pyrimidine is a brominated aromatic heterocyclic compound featuring a pyrimidine ring linked to a 3-bromophenyl group. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Stille couplings for further functionalization. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. The compound’s well-defined molecular architecture also supports its use in materials science, including the development of organic electronic components. Suitable for controlled reactions, it offers precise selectivity in complex synthetic pathways.
2-(3-Bromophenyl)pyrimidine structure
2-(3-Bromophenyl)pyrimidine structure
Product Name:2-(3-Bromophenyl)pyrimidine
CAS No:885468-36-0
MF:C10H7BrN2
MW:235.079981088638
MDL:MFCD08056330
CID:993215
Update Time:2025-06-08

2-(3-Bromophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromophenyl)pyrimidine
    • 3-(Pyrimidin-2-yl)bromobenzene
    • Pyrimidine, 2-(3-bromophenyl)-
    • 2-(3-Bromophenyl)pyrimidine (ACI)
    • MDL： MFCD08056330
    • Inchi： 1S/C10H7BrN2/c11-9-4-1-3-8(7-9)10-12-5-2-6-13-10/h1-7H
    • InChI Key： CETLQDSNTJEASI-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C2N=CC=CN=2)C=CC=1

Computed Properties

  • Exact Mass: 233.97900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 25.78000
  • LogP: 2.90610

2-(3-Bromophenyl)pyrimidine Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi

2-(3-Bromophenyl)pyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-Bromophenyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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2-(3-Bromophenyl)pyrimidine
 885468-36-0 95
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 885468-36-0 95%
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abcr
AB246949-1 g
2-(3-Bromophenyl)pyrimidine; 95%
 885468-36-0
1g
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eNovation Chemicals LLC
K13589-5g
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eNovation Chemicals LLC
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 885468-36-0 >97%
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abcr
AB246949-250mg
2-(3-Bromophenyl)pyrimidine, 95%; .
 885468-36-0 95%
250mg
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abcr
AB246949-500mg
2-(3-Bromophenyl)pyrimidine, 95%; .
 885468-36-0 95%
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2-(3-Bromophenyl)pyrimidine Production Method

Production Method 1

7431-45-0 7431-45-0
885468-36-0 885468-36-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Bis(dichloro(η6-p-cymene)ruthenium) Solvents: Dimethylacetamide ;  24 h, 80 °C; 80 °C → rt
Reference
Directed meta-Selective Bromination of Arenes with Ruthenium Catalysts
Yu, Qingzhen; Hu, Le-an; Wang, Yue; Zheng, Shasha; Huang, Jianhui, Angewandte Chemie, 2015, 54(50), 15284-15288

Production Method 2

7431-45-0 7431-45-0
885468-36-0 885468-36-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Ruthenium (silica-supported) Solvents: Dimethylacetamide ;  20 h, 80 °C
Reference
meta-C-H Bromination on Purine Bases by Heterogeneous Ruthenium Catalysis
Warratz, Svenja; Burns, David J.; Zhu, Cuiju; Korvorapun, Korkit; Rogge, Torben; et al, Angewandte Chemie, 2017, 56(6), 1557-1560

Production Method 3

7431-45-0 7431-45-0
885468-36-0 885468-36-0
Reaction Conditions
1.1 Reagents: Hydrogen bromide Catalysts: Ruthenium trichloride Solvents: Dimethylacetamide ,  Water ;  0.5 h, 80 °C; 48 h, 80 °C; cooled
1.2 Reagents: Pyridine ,  Triethylamine ;  overnight, rt
Reference
Distal Ruthenaelectro-Catalyzed meta-C-H Bromination with Aqueous HBr
Wang, Yulei; Simon, Hendrik; Chen, Xinran; Lin, Zhipeng; Chen, Shan; et al, Angewandte Chemie, 2022, 61(20),

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